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Compound of Interest

Compound Name: Dodovisone B

Cat. No.: B593475 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive examination of the chemical structure,

properties, and isolation of Dodovisone B, an isoprenylated flavonoid derived from the plant

Dodonaea viscosa. The information presented is collated from scientific literature to support

research and development endeavors.

Chemical Structure and Properties
Dodovisone B is a naturally occurring flavonoid characterized by the presence of isoprenyl

groups, which contribute to its unique chemical and biological properties. Its structure was

elucidated through extensive spectroscopic analysis.

Table 1: Chemical and Physical Properties of Dodovisone B
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Property Value Source

Molecular Formula C₂₇H₃₂O₉ [1][2]

Molecular Weight 500.54 g/mol [1][2]

CAS Number 1616683-51-2

Appearance Yellowish oil

Optical Rotation [α]²⁰D +15.4 (c 0.1, MeOH)

UV (MeOH) λₘₐₓ (log ε) 272 (4.38), 345 (4.25) nm

IR (KBr) νₘₐₓ 3421, 1654, 1587, 1245 cm⁻¹

HR-ESI-MS [M+H]⁺
m/z 501.2118 (calcd. for

C₂₇H₃₃O₉, 501.2125)

Spectroscopic Data
The structural confirmation of Dodovisone B was achieved through detailed analysis of its ¹H

and ¹³C Nuclear Magnetic Resonance (NMR) spectra.

Table 2: ¹H NMR Spectroscopic Data for Dodovisone B (500 MHz, CDCl₃)
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Position δH (ppm) Multiplicity (J in Hz)

6 6.48 s

8 6.36 s

2' 7.32 d (2.0)

5' 6.90 d (8.5)

6' 7.34 dd (8.5, 2.0)

1'' 3.29 d (7.0)

2'' 5.23 t (7.0)

4'' 1.80 s

5'' 1.68 s

1''' 4.58 d (6.5)

2''' 5.50 t (6.5)

3''' 3.75 m

4''' 1.35 s

5''' 1.38 s

3-OCH₃ 3.86 s

7-OCH₃ 3.92 s

Table 3: ¹³C NMR Spectroscopic Data for Dodovisone B (125 MHz, CDCl₃)
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Position δC (ppm) Position δC (ppm)

2 155.8 1' 122.5

3 138.2 2' 127.8

4 178.5 3' 130.5

5 161.2 4' 158.9

6 98.2 5' 114.8

7 164.8 6' 129.5

8 92.5 1'' 28.5

9 156.9 2'' 122.8

10 105.7 3'' 131.5

3-OCH₃ 60.1 4'' 25.8

7-OCH₃ 56.1 5'' 17.9

1''' 70.2

2''' 125.4

3''' 138.1

4''' 25.9

5''' 25.9

Experimental Protocols
Isolation of Dodovisone B
Dodovisone B was first isolated from the aerial parts of Dodonaea viscosa. The following is a

generalized protocol based on the published literature:

Extraction: Air-dried and powdered aerial parts of D. viscosa (5 kg) were extracted with 95%

ethanol (3 x 20 L) at room temperature. The solvent was evaporated under reduced pressure

to yield a crude extract.
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Partitioning: The crude extract was suspended in water and successively partitioned with

petroleum ether, ethyl acetate, and n-butanol.

Chromatography: The ethyl acetate fraction was subjected to column chromatography over a

silica gel column, eluting with a gradient of chloroform-methanol (from 100:0 to 0:100) to

yield several fractions.

Purification: Fractions containing Dodovisone B were further purified by repeated column

chromatography on silica gel and Sephadex LH-20, followed by preparative High-

Performance Liquid Chromatography (HPLC) to afford the pure compound.

Biological Activity
While specific signaling pathways for Dodovisone B have not been extensively detailed,

related isoprenylated flavonoids from Dodonaea viscosa have been investigated for their

potential to promote adipogenesis. Compounds with similar structural motifs have been shown

to increase triglyceride levels in 3T3-L1 cells and enhance the accumulation of lipid droplets.[1]

Furthermore, they have been observed to upregulate the expression of adipocyte-specific

genes such as aP2 and GLUT4.[1]

Visualizations
The following diagram illustrates a generalized workflow for the isolation and characterization of

Dodovisone B.
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A flowchart depicting the isolation and characterization of Dodovisone B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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